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Compound of Interest

Compound Name: C55H70MgN4O6

Cat. No.: B16340566

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using acetone for the extraction of

chlorophyll b from plant tissues. This document outlines detailed experimental protocols,

discusses the advantages and potential pitfalls of using acetone, and presents quantitative

data to aid in solvent selection and experimental design.

Introduction
Chlorophylls are vital pigments in photosynthesis, and their quantification is crucial in various

fields, including plant physiology, ecology, and drug development. Acetone is a widely used

solvent for chlorophyll extraction due to its effectiveness in disrupting cell membranes and

solubilizing the pigments.[1][2] This document focuses specifically on the extraction of

chlorophyll b, providing protocols and critical considerations for accurate and reliable

quantification.

Data Presentation: Solvent Extraction Efficiency
The choice of solvent significantly impacts chlorophyll extraction efficiency. While acetone is

common, other solvents may offer advantages, particularly for complete chlorophyll b
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Solvent

Chlorophyll a
(Chl a)
Extraction
Efficiency

Chlorophyll b
(Chl b)
Extraction
Efficiency

Total
Chlorophyll
Extraction
Efficiency

Notes

80% Acetone Good

May be

incomplete,

leading to

underestimation.

Generally

effective, but

may be lower

than other

solvents.[3]

Widely used, but

can lead to a

higher calculated

Chl a/b ratio.

Can cause

artifactual

conversion of

chlorophyll to

chlorophyllide.[4]

90% Acetone High High

Higher than 80%

acetone and

95% ethanol in

some aquatic

plants.[3]

Recommended

for a quick and

reliable protocol

in aquatic plants.

[3]

100% Acetone High Good

Effective,

particularly for

samples with low

water content.[5]

Equations for

calculating

chlorophyll

concentrations

are available for

100% acetone.

[5][6]

Methanol High

Complete

extraction

reported.

Often yields

higher total

chlorophyll than

acetone.[7]

A good

alternative to

acetone for more

accurate

chlorophyll b

determination.

Ethanol High High Can be more

effective than

acetone for total

Less toxic and

flammable than

methanol.[8]
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chlorophyll in

some algae.[8]

DMSO High
Poor in some

cases.[7]

Can be simpler

and faster as it

may not require

grinding.[1]

Extracts are

highly stable.[9]

Can cause

overestimation of

chlorophyll b due

to interference

from other

compounds.

Experimental Protocols
Two standard protocols for chlorophyll extraction using acetone are provided below: a macro-

extraction for larger sample sizes and a micro-extraction for smaller samples like leaf discs.

Protocol 1: Macro-Extraction of Chlorophyll b
This protocol is suitable for fresh plant material weighing more than 150 mg.

Materials:

Fresh leaf material (~150 mg)

80% Acetone (v/v in deionized water), pre-cooled

Quartz sand

Mortar and pestle, pre-cooled

Centrifuge tubes (e.g., 15 mL)

Volumetric flask (e.g., 25 mL)

Centrifuge

Spectrophotometer

Glass cuvettes (do not use plastic with acetone)
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Box impenetrable to light

Procedure:

Weigh approximately 150 mg of fresh leaf material.

Place the leaf material in a pre-cooled mortar and pestle on ice.

Add a small amount of quartz sand and a few milliliters of cold 80% acetone.

Grind the tissue until a homogenous suspension is achieved.

Quantitatively transfer the suspension to a centrifuge tube.

Rinse the mortar and pestle with a small amount of 80% acetone and add it to the centrifuge

tube.

Centrifuge the suspension at approximately 2500 x g for 5 minutes.

Decant the supernatant into a volumetric flask.

Resuspend the pellet in a few milliliters of 80% acetone and centrifuge again.

Repeat step 9 until the pellet is colorless.

Bring the final volume in the volumetric flask up to the mark with 80% acetone.

Store the extract in a light-impenetrable box, on ice if not measuring immediately.

Allow the extract to warm to room temperature before spectrophotometric analysis to avoid

condensation on the cuvette.

Measure the absorbance at 663 nm and 646 nm. Use 80% acetone as a blank.

Calculate the chlorophyll b concentration using the appropriate equations (see below).

Protocol 2: Micro-Extraction of Chlorophyll b
This protocol is suitable for small samples, such as leaf discs.
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Materials:

Leaf disc (e.g., 1 cm diameter)

80% Acetone (v/v in deionized water), pre-cooled

Tissue grinder

Centrifuge tubes (e.g., 1.5 or 2 mL)

Volumetric flask (e.g., 10 mL)

Centrifuge

Spectrophotometer

Glass cuvettes

Box impenetrable to light

Procedure:

Excise a leaf disc of a known area.

Place the disc in a tissue grinder.

Add a small volume (e.g., 1-2 mL) of cold 80% acetone.

Grind the tissue until a homogenous suspension is formed.

Transfer the suspension to a centrifuge tube.

Rinse the grinder with a small amount of 80% acetone and add it to the centrifuge tube.

Centrifuge at maximum speed for 5 minutes.

Carefully transfer the supernatant to a volumetric flask.

Bring the final volume up to the mark with 80% acetone.
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Store the extract in a light-impenetrable box, on ice if necessary.

Equilibrate to room temperature before measurement.

Measure the absorbance at 663 nm and 646 nm against an 80% acetone blank.

Calculate the chlorophyll b concentration.

Equations for Chlorophyll Concentration in 80% Acetone:

Chlorophyll a (mg/L) = 12.21 * A₆₆₃ - 2.81 * A₆₄₆

Chlorophyll b (mg/L) = 20.13 * A₆₄₆ - 5.03 * A₆₆₃

Total Chlorophyll (mg/L) = 17.32 * A₆₄₆ + 7.18 * A₆₆₃

Note: Different equations exist depending on the solvent and the reference. Always cite the

source of the equations used. The equations provided are a common variation. For 100%

acetone, different coefficients are used.[6]

Potential Pitfalls and Troubleshooting
Several factors can affect the accuracy of chlorophyll b extraction and quantification using

acetone.

Incomplete Extraction: 80% acetone may not completely extract chlorophyll b, leading to an

underestimation. If a precise chlorophyll a/b ratio is critical, consider using methanol or

performing sequential extractions with acetone until the tissue is white.

Pigment Degradation: Chlorophylls are sensitive to light and heat. All steps should be

performed quickly, in dim light, and at low temperatures (on ice).

Formation of Chlorophyllide: The enzyme chlorophyllase can hydrolyze chlorophyll to

chlorophyllide in the presence of aqueous acetone, creating an artifact that affects HPLC

analysis but not spectrophotometry in the visible range.[4] To minimize this, use pure

acetone for extraction at sub-zero temperatures or boil the leaf sample briefly before

extraction to denature the enzyme.[4]
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Pheophytin Formation: Acidic conditions in the plant tissue can lead to the conversion of

chlorophyll to pheophytin. Adding a neutralizing agent like magnesium carbonate or sodium

bicarbonate during grinding can prevent this.[5]

Interference in Spectrophotometry: Other pigments and compounds in the extract can

interfere with absorbance readings. Measuring absorbance at 750 nm can be used to correct

for turbidity.

Solvent Volatility and Safety: Acetone is volatile and flammable.[2] Work in a well-ventilated

area or under a fume hood and avoid sources of ignition. Always wear appropriate personal

protective equipment, including gloves and safety glasses.[2]
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Caption: Workflow for Chlorophyll b Extraction using Acetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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